(5Z)-5-(1H-benzimidazol-2-ylmethylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C17H11N3O3S
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 5-(benzimidazol-2-ylidenemethyl)-4-hydroxy-3-(4-hydroxyphenyl)-1,3-thiazol-2-one
• InChI: InChI=1S/C17H11N3O3S/c21-11-7-5-10(6-8-11)20-16(22)14(24-17(20)23)9-15-18-12-3-1-2-4-13(12)19-15/h1-9,21-22H
• InChI Key: SOMKMAMUBQBDEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CC3=C(N(C(=O)S3)C4=CC=C(C=C4)O)O)N=C2C=C1

Description

This compound belongs to the thiazolidine-2,4-dione (TZD) class, a scaffold renowned for its pharmacological versatility. Its structure features a benzimidazole ring fused to a TZD core via a Z-configured methylidene group, with a 4-hydroxyphenyl substituent at position 2.

Biological Activity

(5Z)-5-(1H-benzimidazol-2-ylmethylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione is a thiazolidinedione derivative that has garnered attention for its diverse biological activities. This compound features a benzimidazole moiety and a thiazolidinone core, which contribute to its potential therapeutic applications. Research indicates that derivatives of thiazolidinediones can exhibit various pharmacological effects, including antidiabetic, anticancer, antimicrobial, and anti-inflammatory properties.

Chemical Structure

The molecular formula of (5Z)-5-(1H-benzimidazol-2-ylmethylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione is $C_{18}H_{16}N_{2}O_{3}S$, with a molecular weight of approximately 344.39 g/mol. The structural characteristics include:

• Benzimidazole ring : Provides unique electron-donating properties.
• Thiazolidinone core : Known for its biological activity and ability to interact with various biological targets.

1. Antimicrobial Activity

Research has demonstrated that thiazolidinedione derivatives possess significant antimicrobial properties. In particular, studies have shown that (5Z)-5-(1H-benzimidazol-2-ylmethylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione exhibits activity against several bacterial strains. The mechanism of action may involve the disruption of bacterial cell wall synthesis or interference with metabolic pathways.

2. Anticancer Properties

Thiazolidinediones have been extensively studied for their anticancer effects. Compounds similar to (5Z)-5-(1H-benzimidazol-2-ylmethylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione have shown promising results in inhibiting cancer cell proliferation in various cell lines:

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	0.16	Induction of apoptosis
A2780	0.11	Cell cycle arrest
HT-29	0.12	Inhibition of angiogenesis

These findings suggest that the compound may induce apoptosis and inhibit tumor growth through multiple pathways.

3. Anti-inflammatory Activity

The compound has also been investigated for its anti-inflammatory effects. Thiazolidinediones are known to inhibit pro-inflammatory cytokines and reduce oxidative stress in cells. Studies have indicated that derivatives can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play crucial roles in inflammatory processes.

4. Antioxidant Activity

Antioxidant activity is another significant property associated with thiazolidinediones. The presence of hydroxyl groups in the structure contributes to the scavenging of free radicals and inhibition of lipid peroxidation. Quantitative structure–activity relationship (QSAR) studies have identified key structural features that enhance antioxidant capacity.

Study on Antimycobacterial Activity

A study focused on the synthesis and evaluation of thiazolidinedione derivatives revealed promising antimycobacterial activity within a concentration range of 1–512 µg/ml. The synthesized compounds demonstrated significant inhibition against Mycobacterium tuberculosis, suggesting potential for development as therapeutic agents against tuberculosis .

Study on Lipoxygenase Inhibition

In another research effort, thiazolidinedione derivatives were assessed for their ability to inhibit lipoxygenase activity. The results indicated that certain modifications to the thiazolidinedione structure significantly enhanced inhibitory potency, showcasing the importance of structural optimization in drug design .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s activity and physicochemical properties are heavily influenced by substituent variations. Below is a comparative analysis with key analogs:

Compound	Substituents	Molecular Weight	Reported Activity	Reference
(5Z)-5-(1H-Benzimidazol-2-ylmethylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione	Benzimidazole, 4-hydroxyphenyl	~365.4 (estimated)	Potential kinase inhibition (inferred from benzimidazole-TZD hybrids)
(5Z)-5-(5-Bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione	Bromo-indole, 4-hydroxyphenyl	417.23	Undisclosed (structural similarity suggests anticancer/kinase inhibition potential)
(5Z)-5-[(4-Fluorophenyl)methylidene]-3-[(4-methylphenyl)methyl]-1,3-thiazolidine-2,4-dione	4-Fluorophenyl, 4-methylbenzyl	302.76	Likely metabolic modulation (similar to TZDs like pioglitazone)
(5Z)-5-Acridin-9-ylmethylene-3-(4-methylbenzyl)-thiazolidine-2,4-dione (AC-4)	Acridine, 4-methylbenzyl	~409.5 (estimated)	Anticancer activity (kinase inhibition)
(Z)-5-(Pyridin-4-ylmethylidene)-1,3-thiazolidine-2,4-dione derivatives	Pyridine, variable aryl groups	Variable (~300-400)	Hypolipidemic and antihyperglycemic activity

Key Structural and Functional Differences

• Benzimidazole vs. Indole/Other Heterocycles : Replacing benzimidazole with indole (as in ) introduces a bromine atom, which may enhance halogen bonding with targets but reduce solubility. Acridine derivatives () exhibit planar aromatic systems, improving DNA intercalation but increasing toxicity risks .
• Hydroxyphenyl vs. This difference may affect membrane permeability and metabolic stability .
• Synthetic Routes : Most analogs are synthesized via base-catalyzed condensation (e.g., hydrazide-aldehyde reactions in and ). The target compound likely follows a similar pathway but requires benzimidazole-containing intermediates, which may complicate synthesis compared to simpler aryl aldehydes .

Physicochemical and Pharmacokinetic Considerations

• Solubility : The hydroxyl group in the target compound may improve aqueous solubility compared to halogenated or methylated analogs (e.g., ), though benzimidazole’s hydrophobicity could offset this .
• Metabolic Stability : Fluorophenyl and methylbenzyl groups () resist oxidative metabolism, whereas the hydroxyphenyl group may undergo glucuronidation, shortening half-life .